(2E)-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1-phenylprop-2-en-1-one

• IUPAC Name: (E)-3-[1-(4-fluorophenyl)triazol-4-yl]-1-phenylprop-2-en-1-one
• InChI: InChI=1S/C17H12FN3O/c18-14-6-9-16(10-7-14)21-12-15(19-20-21)8-11-17(22)13-4-2-1-3-5-13/h1-12H/b11-8+
• InChI Key: AIVVHGTXKRNGRH-DHZHZOJOSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C=CC2=CN(N=N2)C3=CC=C(C=C3)F
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C=C/C2=CN(N=N2)C3=CC=C(C=C3)F
• Molecular Formula: C17H12FN3O
• Molecular Weight: 293.29 g/mol

Description

This compound is a complex organic molecule that contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. The molecule also contains a phenyl group (a ring of six carbon atoms, also known as a benzene ring) and a fluorophenyl group (a benzene ring with a fluorine atom attached), both attached to the triazole ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. These might include determining its melting point, boiling point, solubility in various solvents, and its reactivity with other chemicals.

Mechanism of Action

The mechanism of action of (2E)-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1-phenylprop-2-en-1-one1,2,3-triazol-4-yl-phenyl-prop-2-en-1-one is not yet fully understood. However, it is believed that the compound inhibits the growth of certain types of cancer cells by interfering with the cell's ability to produce energy and by blocking the cell's ability to divide. Additionally, it is believed to interfere with the production of certain proteins and enzymes that are involved in the growth and division of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2E)-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1-phenylprop-2-en-1-one1,2,3-triazol-4-yl-phenyl-prop-2-en-1-one have not been extensively studied. However, preliminary studies have shown that it has strong anti-inflammatory and anti-bacterial properties, suggesting its potential use in the treatment of various infections. Additionally, it has been found to have anti-cancer effects, as well as the ability to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of (2E)-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1-phenylprop-2-en-1-one1,2,3-triazol-4-yl-phenyl-prop-2-en-1-one for lab experiments include its low cost, ease of synthesis, and potential applications in the treatment of various diseases. Additionally, the compound is relatively stable and can be stored for long periods of time without significant degradation. However, the compound is relatively new and has not yet been extensively studied, so further research is needed to gain a better understanding of its potential applications and limitations.

Future Directions

There are many potential future directions for the research and development of (2E)-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1-phenylprop-2-en-1-one1,2,3-triazol-4-yl-phenyl-prop-2-en-1-one. These include further studies of its anti-inflammatory, anti-bacterial, and anti-fungal properties; further studies of its potential applications in the treatment of cancer; further studies of its mechanism of action; further studies of its biochemical and physiological effects; further studies of its potential applications in other fields, such as agriculture, food science, and environmental science; and further studies of its potential advantages and limitations for lab experiments.

Synthesis Methods

The synthesis of (2E)-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1-phenylprop-2-en-1-one1,2,3-triazol-4-yl-phenyl-prop-2-en-1-one can be achieved through a three-step process. The first step involves the reaction of 4-fluorophenylacetylene with isocyanic acid in the presence of a base, such as potassium carbonate. The resulting product is the 4-fluorophenyl-1,2,3-triazole. The second step involves the reaction of 4-fluorophenyl-1,2,3-triazole with ethyl propiolate in the presence of a base, such as potassium carbonate. The third and final step involves the reaction of the intermediate product with 4-fluorophenylacetylene in the presence of a base, such as potassium carbonate. The resulting product is (2E)-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1-phenylprop-2-en-1-one1,2,3-triazol-4-yl-phenyl-prop-2-en-1-one.

Scientific Research Applications

(2E)-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1-phenylprop-2-en-1-one1,2,3-triazol-4-yl-phenyl-prop-2-en-1-one has been studied for its potential application in the fields of medicine, biochemistry, and pharmacology. It has been found to have anti-inflammatory, anti-bacterial, and anti-fungal properties, suggesting its potential use in the treatment of various infections. Additionally, it has been studied for its potential use in the treatment of cancer, as well as its ability to inhibit the growth of certain types of cancer cells.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds might be toxic or corrosive, while others might be flammable or reactive.